Cas no 51698-53-4 (2-(3,4-dimethoxyphenyl)propanenitrile)

• Product Name: 2-(3,4-dimethoxyphenyl)propanenitrile
• CAS No: 51698-53-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 4511570
• PubChem ID: 12297671
• Update Time: 2025-11-06

2-(3,4-dimethoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3,4-dimethoxy-α-methyl-
• 2-(3,4-dimethoxyphenyl)propanenitrile
• SCHEMBL9841161
• 969-611-6
• 51698-53-4
• Benzeneacetonitrile, 3,4-dimethoxy-alpha-methyl-
• starbld0045584
• BCA69853
• EN300-1858521

• Inchi： 1S/C11H13NO2/c1-8(7-12)9-4-5-10(13-2)11(6-9)14-3/h4-6,8H,1-3H3
• InChI Key： ZEOXJCSGZQSIPT-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(OC)=C(OC)C=1)C#N

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)propanenitrile

Introduction to 2-(3,4-dimethoxyphenyl)propanenitrile (CAS No. 51698-53-4)

2-(3,4-dimethoxyphenyl)propanenitrile, also known by its CAS number 51698-53-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propanenitrile group and a 3,4-dimethoxyphenyl substituent. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 2-(3,4-dimethoxyphenyl)propanenitrile consists of a benzene ring with two methoxy groups at the 3 and 4 positions, attached to a propanenitrile moiety. This configuration imparts specific physical and chemical properties that make it an interesting candidate for further investigation. The compound is typically synthesized through a series of well-established organic reactions, including the coupling of appropriate aryl halides with nitriles under suitable conditions.

In recent years, 2-(3,4-dimethoxyphenyl)propanenitrile has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest that 2-(3,4-dimethoxyphenyl)propanenitrile may have potential as a novel anti-inflammatory agent for the treatment of various inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(3,4-dimethoxyphenyl)propanenitrile has also been investigated for its antioxidant properties. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. Preliminary studies have shown that 2-(3,4-dimethoxyphenyl)propanenitrile can protect neuronal cells from oxidative injury, suggesting its potential as a neuroprotective agent.

The pharmacokinetic profile of 2-(3,4-dimethoxyphenyl)propanenitrile has also been studied to assess its suitability for therapeutic use. In animal models, this compound has demonstrated good oral bioavailability and favorable pharmacokinetic parameters. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities, the synthetic accessibility of 2-(3,4-dimethoxyphenyl)propanenitrile is another factor that contributes to its appeal as a research tool and potential drug candidate. The compound can be synthesized using readily available starting materials and well-established synthetic methods, making it relatively easy to produce on a laboratory scale. This ease of synthesis facilitates the generation of analogs and derivatives for structure-activity relationship (SAR) studies, which are essential for optimizing the compound's biological properties.

The safety profile of 2-(3,4-dimethoxyphenyl)propanenitrile has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of 2-(3,4-dimethoxyphenyl)propanenitrile as a safe and effective therapeutic agent.

In conclusion, 2-(3,4-dimethoxyphenyl)propanenitrile (CAS No. 51698-53-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antioxidant properties make it an attractive candidate for the treatment of inflammatory diseases and neurodegenerative disorders. The favorable pharmacokinetic profile and synthetic accessibility further enhance its potential as a drug candidate. Ongoing research continues to explore the full scope of its biological activities and optimize its therapeutic potential.